Cas no 1408076-25-4 (Methyl 5-aminopyrimidine-2-carboxylate hydrochloride)

• Product Name: Methyl 5-aminopyrimidine-2-carboxylate hydrochloride
• CAS No: 1408076-25-4
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• MDL: MFCD23106127
• CID: 3163785
• PubChem ID: 72207940
• Update Time: 2025-10-29

Methyl 5-aminopyrimidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminopyrimidine-2-carboxylate hydrochloride
• AS-51825
• AKOS025146846
• Methyl5-aminopyrimidine-2-carboxylatehydrochloride
• SB10297
• 1408076-25-4
• Methyl 5-aminopyrimidine-2-carboxylate HCl
• EN300-7400658
• 2-Pyrimidinecarboxylic acid, 5-amino-, methyl ester, hydrochloride (1:1)
• CS-0049005
• P13628
• PB37109
• MFCD23106127
• methyl 5-aminopyrimidine-2-carboxylate;hydrochloride
• 878-790-9

• MDL： MFCD23106127
• Inchi： 1S/C6H7N3O2.ClH/c1-11-6(10)5-8-2-4(7)3-9-5;/h2-3H,7H2,1H3;1H
• InChI Key： BBHSEGKGENTPFB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1N=CC(=CN=1)N)=O

Computed Properties

• Exact Mass: 189.0305042g/mol
• Monoisotopic Mass: 189.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Additional information on Methyl 5-aminopyrimidine-2-carboxylate hydrochloride

Methyl 5-aminopyrimidine-2-carboxylate hydrochloride (CAS No. 1408076-25-4): A Versatile Building Block in Pharmaceutical and Chemical Synthesis

Methyl 5-aminopyrimidine-2-carboxylate hydrochloride (CAS No. 1408076-25-4) is a highly valuable intermediate in modern organic and medicinal chemistry. This compound, often referred to as 5-aminopyrimidine-2-carboxylic acid methyl ester hydrochloride, serves as a critical building block for the synthesis of various biologically active molecules. Its unique structural features make it particularly attractive for drug discovery and development.

The growing interest in pyrimidine derivatives within the pharmaceutical industry has significantly increased demand for high-quality intermediates like Methyl 5-aminopyrimidine-2-carboxylate hydrochloride. Researchers frequently search for information about "pyrimidine-based drug synthesis" and "pharmaceutical intermediates for antiviral compounds," reflecting current industry trends toward developing novel therapeutic agents.

Chemically, this compound features both amino and ester functional groups on the pyrimidine ring, making it exceptionally versatile for further modifications. The hydrochloride salt form (1408076-25-4) enhances its stability and solubility, addressing common questions about "how to improve solubility of pyrimidine derivatives" that frequently appear in scientific literature and patent applications.

In pharmaceutical applications, Methyl 5-aminopyrimidine-2-carboxylate hydrochloride serves as a precursor for numerous drug candidates. Current research focuses on its potential in developing kinase inhibitors, with particular attention to treatments for chronic diseases. This aligns with trending searches for "new kinase inhibitor scaffolds 2024" and "pyrimidine-based cancer therapeutics," demonstrating the compound's relevance in cutting-edge medical research.

The synthesis of CAS 1408076-25-4 typically involves multi-step organic transformations, with recent advancements focusing on greener chemistry approaches. Environmental considerations have led to increased interest in "sustainable synthesis of pharmaceutical intermediates" and "green chemistry in heterocyclic compound production," topics that dominate current scientific discourse.

Quality control of Methyl 5-aminopyrimidine-2-carboxylate hydrochloride requires rigorous analytical methods, including HPLC and NMR spectroscopy. The pharmaceutical industry's emphasis on purity standards has made "analytical methods for pyrimidine derivatives" a frequently searched term, reflecting the compound's importance in high-value chemical production.

Market analysis indicates steady growth in demand for 5-aminopyrimidine derivatives, driven by expanding applications in drug discovery. The compound's versatility answers common industry questions about "multifunctional heterocyclic building blocks" and "scalable intermediates for medicinal chemistry," making it a subject of ongoing research and commercial interest.

Storage and handling of CAS 1408076-25-4 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage conditions are frequently queried as "stability of pyrimidine carboxylate salts," emphasizing the practical considerations in working with this valuable intermediate.

The future outlook for Methyl 5-aminopyrimidine-2-carboxylate hydrochloride remains positive, with emerging applications in material science and agrochemicals supplementing its pharmaceutical uses. This expansion responds to growing searches for "pyrimidine derivatives beyond pharma" and "novel applications of aminopyrimidines," showcasing the compound's broadening scientific significance.

In conclusion, Methyl 5-aminopyrimidine-2-carboxylate hydrochloride (CAS No. 1408076-25-4) represents a crucial intermediate at the intersection of organic chemistry and drug development. Its structural features and synthetic versatility continue to make it a focus of research, as evidenced by persistent interest in "functionalized pyrimidine synthesis" and "building blocks for targeted therapies." As chemical innovation progresses, this compound will likely maintain its important role in scientific advancement.